Methyl 5-({[3-(phenylcarbonyl)-1-benzofuran-5-yl]oxy}methyl)furan-2-carboxylate

• Molecular Formula: C22H16O6
• Molecular Weight: 376.4 g/mol
• IUPAC Name: methyl 5-[(3-benzoyl-1-benzofuran-5-yl)oxymethyl]furan-2-carboxylate
• InChI: InChI=1S/C22H16O6/c1-25-22(24)20-10-8-16(28-20)12-26-15-7-9-19-17(11-15)18(13-27-19)21(23)14-5-3-2-4-6-14/h2-11,13H,12H2,1H3
• InChI Key: QEXBEEYBCXXDKQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)COC2=CC3=C(C=C2)OC=C3C(=O)C4=CC=CC=C4

Description

METHYL 5-{[(3-BENZOYL-1-BENZOFURAN-5-YL)OXY]METHYL}-2-FUROATE is a complex organic compound that belongs to the class of benzofuran derivatives. Benzofuran compounds are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications .

Preparation Methods

The synthesis of METHYL 5-{[(3-BENZOYL-1-BENZOFURAN-5-YL)OXY]METHYL}-2-FUROATE typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of Benzofuran Core: The benzofuran core can be synthesized through cyclization reactions involving phenol derivatives and acyl chlorides.

Benzoylation: The benzofuran core is then benzoylated using benzoyl chloride in the presence of a base such as pyridine.

Furoate Formation: The final step involves the esterification of the benzofuran derivative with methyl furoate under acidic conditions.

Chemical Reactions Analysis

METHYL 5-{[(3-BENZOYL-1-BENZOFURAN-5-YL)OXY]METHYL}-2-FUROATE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into alcohol derivatives.

Substitution: Nucleophilic substitution reactions can occur at the benzofuran ring, leading to the formation of various substituted derivatives.

Scientific Research Applications

METHYL 5-{[(3-BENZOYL-1-BENZOFURAN-5-YL)OXY]METHYL}-2-FUROATE has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.